![molecular formula C20H29ClN2O B6269599 rac-2-cyclopropyl-3-phenyl-1-[(2r,4s)-2-amino-5-azaspiro[3.5]nonan-5-yl]propan-1-one hydrochloride CAS No. 2418630-23-4](/img/no-structure.png)
rac-2-cyclopropyl-3-phenyl-1-[(2r,4s)-2-amino-5-azaspiro[3.5]nonan-5-yl]propan-1-one hydrochloride
Overview
Description
Rac-2-cyclopropyl-3-phenyl-1-[(2r,4s)-2-amino-5-azaspiro[3.5]nonan-5-yl]propan-1-one hydrochloride is a useful research compound. Its molecular formula is C20H29ClN2O and its molecular weight is 348.9. The purity is usually 75.
BenchChem offers high-quality rac-2-cyclopropyl-3-phenyl-1-[(2r,4s)-2-amino-5-azaspiro[3.5]nonan-5-yl]propan-1-one hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about rac-2-cyclopropyl-3-phenyl-1-[(2r,4s)-2-amino-5-azaspiro[3.5]nonan-5-yl]propan-1-one hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-2-cyclopropyl-3-phenyl-1-[(2r,4s)-2-amino-5-azaspiro[3.5]nonan-5-yl]propan-1-one hydrochloride involves the reaction of cyclopropyl ketone with phenylmagnesium bromide, followed by the addition of (2R,4S)-2-amino-5-azaspiro[3.5]nonane to form the intermediate. The intermediate is then reacted with acetic anhydride to form the final product, which is then converted to the hydrochloride salt form.", "Starting Materials": [ "Cyclopropyl ketone", "Phenylmagnesium bromide", "(2R,4S)-2-amino-5-azaspiro[3.5]nonane", "Acetic anhydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopropyl ketone is reacted with phenylmagnesium bromide in anhydrous ether to form the corresponding Grignard reagent.", "Step 2: (2R,4S)-2-amino-5-azaspiro[3.5]nonane is added to the reaction mixture and stirred at room temperature for several hours to form the intermediate.", "Step 3: Acetic anhydride is added to the reaction mixture and stirred at room temperature for several hours to form the final product.", "Step 4: The final product is converted to the hydrochloride salt form by adding hydrochloric acid to the reaction mixture and stirring at room temperature for several hours." ] } | |
CAS RN |
2418630-23-4 |
Molecular Formula |
C20H29ClN2O |
Molecular Weight |
348.9 |
Purity |
75 |
Origin of Product |
United States |
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